1-(2-Ethoxyphenyl)-3-(2-(4-(thiophen-2-yl)piperidin-1-yl)ethyl)urea

• IUPAC Name: 1-(2-ethoxyphenyl)-3-[2-(4-thiophen-2-ylpiperidin-1-yl)ethyl]urea
• InChI: InChI=1S/C20H27N3O2S/c1-2-25-18-7-4-3-6-17(18)22-20(24)21-11-14-23-12-9-16(10-13-23)19-8-5-15-26-19/h3-8,15-16H,2,9-14H2,1H3,(H2,21,22,24)
• InChI Key: NGDDRWLRQQGINO-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1NC(=O)NCCN2CCC(CC2)C3=CC=CS3
• Molecular Formula: C20H27N3O2S
• Molecular Weight: 373.5 g/mol

Description

1-(2-Ethoxyphenyl)-3-(2-(4-(thiophen-2-yl)piperidin-1-yl)ethyl)urea is a chemical compound that is commonly used in scientific research. This compound has gained significant attention due to its potential applications in various fields of research, including pharmacology, biochemistry, and neuroscience.

Scientific Research Applications

Anti-Acetylcholinesterase Activity

A study focused on synthesizing a series of flexible ureas, including structures related to 1-(2-Ethoxyphenyl)-3-(2-(4-(thiophen-2-yl)piperidin-1-yl)ethyl)urea, and evaluating them for anti-acetylcholinesterase activity. These compounds were designed to optimize the spacer length linking pharmacophoric moieties and test for greater conformational flexibility. The results showed that these new flexible spacers are compatible with high inhibitory activities, suggesting potential applications in acetylcholinesterase inhibition (Vidaluc et al., 1995).

Synthesis of Nitrogen-Containing Heterocycles

Another study involved the synthesis of novel pyridine and naphthyridine derivatives, including reactions with urea derivatives. This highlights the potential of this compound in synthesizing various heterocyclic compounds, which are significant in pharmaceutical and material science research (Abdelrazek et al., 2010).

Antimicrobial Activities

A study explored the synthesis of thiazoles and their derivatives, noting their antimicrobial activities. Although the specific compound this compound was not directly mentioned, similar structures were evaluated for antimicrobial efficacy against various bacterial and fungal strains. This suggests potential research applications of this compound in antimicrobial studies (Wardkhan et al., 2008).

Applications in Antiparkinsonian and Neuroprotective Properties

In a study on urea and thiourea derivatives, compounds were evaluated for their antiparkinsonian activity and neuroprotective properties. This indicates that this compound could potentially be explored for similar neurological applications, given its structural similarity (Azam et al., 2009).

Potential in Organic Synthesis

Several studies have demonstrated the utility of similar urea compounds in various organic syntheses, including the preparation of functionalized heterocycles and novel synthetic pathways. This underscores the potential application of this compound in diverse organic synthetic processes, contributing to the development of new chemical entities (Kabirifard et al., 2015).